Cas no 676583-30-5 (N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide)

• Product Name: N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide
• CAS No: 676583-30-5
• MF: C₁₀H₁₂N₂O₄S
• MW: 256.278281211853
• CID: 4655218
• Update Time: 2025-06-15

N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide
• MLS001000913
• HMS2816C13
• STL280702
• SMR000497808
• Y2966

• Inchi： 1S/C10H12N2O4S/c1-7-2-5-9(6-10(7)12(13)14)17(15,16)11-8-3-4-8/h2,5-6,8,11H,3-4H2,1H3
• InChI Key： XXBCUSMPDZZQTQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1)[N+](=O)[O-])(NC1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 394
• XLogP3: 1.9
• Topological Polar Surface Area: 100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide

Professional Introduction to N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide (CAS No. 676583-30-5)

N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide, identified by its CAS number 676583-30-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide include a nitro group and a cyclopropyl substituent, which contribute to its unique chemical properties and reactivity. These attributes make it a valuable scaffold for the development of novel pharmaceutical agents.

The sulfonamide moiety in N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide is particularly noteworthy, as it is a key pharmacophore in many active pharmaceutical ingredients (APIs). Sulfonamides are known to exhibit a wide range of biological activities, including antibacterial, antiviral, anti-inflammatory, and anticancer properties. The presence of the nitro group further enhances the compound's reactivity and potential for further functionalization, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on developing new sulfonamide derivatives with improved pharmacological profiles. The nitro group in N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide serves as a handle for various chemical transformations, allowing chemists to modify the compound's structure and tailor its biological activity. For instance, reduction of the nitro group can yield an amine, which can then be further functionalized to create more complex molecules.

The cyclopropyl substituent in the molecule adds another layer of complexity and interest. Cyclopropane rings are known to be privileged structures in medicinal chemistry due to their unique conformational rigidity and ability to engage in specific interactions with biological targets. The incorporation of a cyclopropyl group into N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide may enhance its binding affinity to certain enzymes or receptors, potentially leading to more potent and selective therapeutic agents.

Recent studies have highlighted the importance of sulfonamides in drug discovery. For example, derivatives of sulfonamides have been investigated for their potential as kinase inhibitors, which are crucial in the treatment of various cancers. The structural motifs present in N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide suggest that it could be a promising candidate for such applications. Furthermore, the nitro group provides a site for redox reactions, which can be exploited to develop prodrugs or activatable compounds that release active species in vivo.

The synthesis of N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide involves several key steps that showcase modern synthetic methodologies. The introduction of the nitro group can be achieved through electrophilic aromatic substitution reactions, while the sulfonamide functionality is typically installed via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The cyclopropyl group can be incorporated through ring-forming reactions or by introducing cyclopropanecarboxylic acid derivatives during the synthesis.

The versatility of N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide as a synthetic intermediate has led to its use in various drug discovery programs. Researchers have leveraged its scaffold to develop libraries of compounds for high-throughput screening (HTS) against different biological targets. This approach has been successful in identifying lead compounds with promising pharmacological activity. Additionally, computational methods such as molecular docking and virtual screening have been employed to predict the binding interactions of N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide with potential targets, further guiding medicinal chemistry efforts.

The chemical properties of N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide also make it an interesting subject for mechanistic studies. Understanding how the nitro group and cyclopropyl substituent influence reactivity and stability can provide valuable insights into designing more effective synthetic routes and optimizing drug candidates. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been instrumental in elucidating the structure-reactivity relationships of this compound.

In conclusion, N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide (CAS No. 676583-30-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse chemical properties make it a valuable tool for drug discovery and synthetic chemistry. As research continues to uncover new applications for sulfonamides and related compounds, N-cyclopropyl-4-methyl-3-nitrobenzenesulfonamide is poised to play an important role in the development of next-generation therapeutics.